Cas no 65151-69-1 (1H-Indene-5-carboxylicacid,2,3-dihydro-2-[6-(6-methyl-7-sulfo-2-benzothiazolyl)-2-quinolinyl]-1,3-dioxo-,lithium salt (1:2))

• Product Name: 1H-Indene-5-carboxylicacid,2,3-dihydro-2-[6-(6-methyl-7-sulfo-2-benzothiazolyl)-2-quinolinyl]-1,3-dioxo-,lithium salt (1:2)
• CAS No: 65151-69-1
• MF: C₂₇H₁₄Li₂N₂O₇S₂
• MW: 556.4212641716
• CID: 506249
• PubChem ID: 174088
• Update Time: 2025-04-19

1H-Indene-5-carboxylicacid,2,3-dihydro-2-[6-(6-methyl-7-sulfo-2-benzothiazolyl)-2-quinolinyl]-1,3-dioxo-,lithium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-5-carboxylicacid,2,3-dihydro-2-[6-(6-methyl-7-sulfo-2-benzothiazolyl)-2-quinolinyl]-1,3-dioxo-,lithium salt (1:2)
• dilithium 2-[6-(6-methyl-7-sulphonatobenzothiazol-2-yl)-2-quinolyl]-1,3-dioxoindan-5-carboxylate
• dilithium,2-[6-(6-methyl-7-sulfonato-1,3-benzothiazol-2-yl)quinolin-2-yl]-1,3-dioxoindene-5-carboxylate
• 1H-Indene-5-carboxylic acid, 2,3-dihydro-2-(6-(6-methyl-7-sulfo-2-benzothiazolyl)-2-quinolinyl)-1,3-dioxo-, dilithium salt
• 1H-Indene-5-carboxylic acid, 2,3-dihydro-2-(6-(6-methyl-7-sulfo-2-benzothiazolyl)-2-quinolinyl)-1,3-dioxo-, lithium salt (1:2)
• 5-Indancarboxylic acid, 2-(6-(6-methyl-7-sulfo-2-benzothiazolyl)-2-quinolyl)-1,3-dioxo-, dilithium salt
• Dilithium 2-(6-(6-methyl-7-sulphonatobenzothiazol-2-yl)-2-quinolyl)-1,3-dioxoindan-
• NS00088733
• EINECS 265-546-6
• 1H-Indene-5-carboxylic acid, 2,3-dihydro-2-[6-(6-methyl-7-sulfo-2-benzothiazolyl)-2-quinolinyl]-1,3-dioxo-, dilithium salt
• 1H-Indene-5-carboxylic acid, 2,3-dihydro-2-[6-(6-methyl-7-sulfo-2-benzothiazolyl)-2-quinolinyl]-1,3-dioxo-, lithium salt (1:2)
• Dilithium 2-[6-(6-methyl-7-sulfonatobenzothiazol-2-yl)-2-quinolyl]-1,3-dioxoindan-5-carboxylate
• 65151-69-1
• Dilithium 2-(6-(6-methyl-7-sulphonatobenzothiazol-2-yl)-2-quinolyl)-1,3-dioxoindan-5-carboxylate
• DTXSID10889843

• Inchi： 1S/C27H16N2O7S2.2Li/c1-12-2-7-20-24(25(12)38(34,35)36)37-26(29-20)14-5-8-18-13(10-14)4-9-19(28-18)21-22(30)16-6-3-15(27(32)33)11-17(16)23(21)31;;/h2-11,21H,1H3,(H,32,33)(H,34,35,36);;/q;2*+1/p-2
• InChI Key： BQVMZVAZYJYEJS-UHFFFAOYSA-L
• SMILES： S1C(C2C=CC3=C(C=2)C=CC(C2C(C4C=CC(C(=O)[O-])=CC=4C2=O)=O)=N3)=NC2=CC=C(C)C(=C12)S(=O)(=O)[O-].[Li+].[Li+]

Computed Properties

• Exact Mass: 554.05456
• Monoisotopic Mass: 556.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 40
• Rotatable Bond Count: 2
• Complexity: 1070
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 194Ų

Experimental Properties

• PSA: 157.25